1-(5-fluoropyridin-3-yl)-3-methylbutan-1-one
Description
Safety and Hazards
The safety information for “1-(5-Fluoropyridin-3-yl)ethanone” indicates that it has the following hazard statements: H302-H315-H319-H332-H335 . This means it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-fluoropyridin-3-yl)-3-methylbutan-1-one involves the introduction of a fluorine atom onto a pyridine ring, followed by the addition of a methyl group and a butanone moiety.", "Starting Materials": [ "5-fluoropyridine", "3-methylbutan-1-ol", "Sodium hydride (NaH)", "Methyl iodide (CH3I)", "Butanone", "Acetic acid", "Sodium acetate (NaOAc)", "Sodium borohydride (NaBH4)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: 5-fluoropyridine is reacted with NaH in diethyl ether to form the corresponding pyridine anion.", "Step 2: The pyridine anion is then reacted with CH3I to introduce a methyl group onto the pyridine ring.", "Step 3: The resulting product is then reacted with butanone in the presence of acetic acid and NaOAc to form the desired product, 1-(5-fluoropyridin-3-yl)-3-methylbutan-1-one.", "Step 4: The product is then reduced using NaBH4 in the presence of HCl to form the corresponding alcohol.", "Step 5: The alcohol is then oxidized using NaOH to form the ketone product.", "Step 6: The final product is purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1251035-66-1 |
Product Name |
1-(5-fluoropyridin-3-yl)-3-methylbutan-1-one |
Molecular Formula |
C10H12FNO |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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